Cas no 1351622-86-0 (N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351622-86-0
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 6065986
• PubChem ID: 56765909
• Update Time: 2025-07-21

N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-6-pyrazol-1-ylpyridazine-3-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• 1351622-86-0
• F6239-0126
• VU0539186-1
• N-(2-methoxyphenethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• AKOS024541767

• Inchi： 1S/C17H17N5O2/c1-24-15-6-3-2-5-13(15)9-11-18-17(23)14-7-8-16(21-20-14)22-12-4-10-19-22/h2-8,10,12H,9,11H2,1H3,(H,18,23)
• InChI Key： IVMKSFKKFXEBIR-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=CC=C2OC)=O)=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.9Ų

Additional information on N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Introduction to N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351622-86-0)

N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, identified by its CAS number 1351622-86-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a pyridazine core, combined with substituents such as 2-methoxyphenyl and 1H-pyrazol-1-yl, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide encompasses several key pharmacophoric elements. The pyridazine ring is a heterocyclic aromatic system known for its versatility in medicinal chemistry. It serves as a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological receptors. The 2-methoxyphenyl group introduces a hydrophobic pocket, which can interact favorably with lipid-rich environments within biological membranes. Additionally, the 1H-pyrazol-1-yl moiety adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of small molecules that modulate enzyme activity and receptor interactions. The compound N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has been explored in various preclinical studies for its potential role in addressing inflammatory and immunological disorders. The pyridazine core has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

The methoxy group on the phenyl ring is particularly noteworthy, as it can enhance the compound's bioavailability by improving passive diffusion across cell membranes. This feature is crucial for drug candidates aiming to reach their target sites efficiently. Furthermore, the pyrazole moiety has been implicated in various biological processes, including antiviral and anticancer activities. Its ability to engage with multiple binding sites on biological targets suggests that N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide may have multifaceted therapeutic applications.

Epidemiological studies have highlighted the increasing prevalence of chronic inflammatory diseases, necessitating the development of novel therapeutic agents. N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, with its unique structural attributes, presents an opportunity to address these unmet medical needs. Preclinical data suggests that this compound may exert its effects by modulating signaling pathways associated with inflammation and immune response. By targeting key molecular mediators, it could potentially reduce disease progression and improve patient outcomes.

The synthesis of N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

In conclusion, N-2-(2-methoxyphenyl)ethyl-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351622-86-0) strong>) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Further investigation into its pharmacological profile will undoubtedly contribute to our understanding of disease mechanisms and provide new avenues for treatment strategies.